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Introduction

Isodecanol is a branched-chain fatty alcohol consisting of a ten-carbon backbone. Itis a
complex mixture of isomers, with the specific composition varying depending on the
manufacturing process. This versatile compound serves as a key intermediate in the synthesis
of plasticizers, surfactants, and lubricants. Its properties also lend it to applications as a solvent
and antifoaming agent. This technical guide provides an in-depth overview of the Chemical
Abstracts Service (CAS) number, regulatory landscape, and key toxicological and
physicochemical properties of isodecanol, presented for the scientific community.

Chemical Identification and Physical Properties

The primary CAS number for the isomeric mixture of isodecanol is 25339-17-7.[1][2] This
identifier encompasses a variety of branched-chain decyl alcohols. Specific isomers, such as 8-
methyl-1-nonanol, are also associated with this CAS number.[1] Other isomers have their own
unique CAS numbers, for instance, 2-methyl-1-nonanol is identified by CAS number 40589-14-
8.

The physical and chemical properties of isodecanol are summarized in the table below.
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Property Value Reference
Molecular Formula C10H220 [11[3]
Molecular Weight 158.28 g/mol [3]
Appearance Colorless, viscous liquid [1]

Odor Mild alcoholic [1]

Boiling Point 215-225 °C [3]

Melting Point -60 °C [3]

Flash Point 95 °C [3]

Density 0.838 g/mL at 20 °C [3]

Water Solubility Low [4]

LogP (Octanol/Water Partition
. ~3.7 [3]
Coefficient)

Regulatory Information

Isodecanol is subject to various chemical regulations globally. A summary of its status under
key regulatory frameworks is provided below.
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. Status/Classificatio ]
Regulation Details Reference
n

Isodecanol is
registered under
REACH, with ECHA
) classifying it as
REACH (EV) Registered _ o [5]
causing skin irritation
and being harmful to
aquatic life with long-

lasting effects.

Isodecanol is listed on
the Toxic Substances
Control Act (TSCA)

TSCA (US) Active Inventory, indicating it [6]
is approved for
commerce in the
United States.

Hazard Statements:
H315 (Causes skin
irritation), H319
GHS Classification Warning (Causes serious eye [2][6]
irritation), H411 (Toxic
to aquatic life with

long lasting effects).

There are currently no specific Permissible Exposure Limits (PELs) from OSHA,
Recommended Exposure Limits (RELs) from NIOSH, or Threshold Limit Values (TLVS) from
ACGIH established for isodecanol.[3]

Toxicological and Ecotoxicological Data

The toxicological profile of isodecanol has been evaluated through various studies. The
following table summarizes key toxicity data.
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Test Species Route Endpoint Value Reference
Acute Oral >2648 - 6400

o Rat Oral LD50 [1][71[8]
Toxicity mg/kg
Acute Dermal ) 3150 - 3560

o Rabbit Dermal LD50 [6][8]
Toxicity ma/kg
Skin Irritation Rabbit Dermal - Irritant [2]

o ] Serious
Eye Irritation Rabbit Ocular - ] [2]
[rritant

Aquatic ] )

o Brine Shrimp - LC50 (24h) 3.4 mg/L [6]
Toxicity
Aquatic Harpacticoid

o LC50 (96h) 1.3 mg/L [6]
Toxicity Copepod

Isodecanol is considered to have a high potential for bioconcentration in aquatic organisms
based on its BCF; however, it is also readily biodegradable.[1]

Experimental Protocols

The determination of the physicochemical and toxicological properties of isodecanol generally
follows standardized international guidelines, primarily those established by the Organisation
for Economic Co-operation and Development (OECD).

Physicochemical Properties

» Partition Coefficient (n-octanol/water): This is a key parameter for assessing the
environmental fate of a substance. It can be determined using the OECD Guideline 107
(Shake Flask Method), OECD Guideline 117 (HPLC Method), or OECD Guideline 123 (Slow-
Stirring Method).[8][9][10][11][12] The choice of method depends on the expected log Pow
value.[8]

Toxicological Testing

A tiered approach is often employed for toxicological assessment to minimize animal testing.
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Acute Oral Toxicity: The acute oral lethal dose (LD50) is typically determined following OECD
Guideline 420 (Fixed Dose Procedure), OECD Guideline 423 (Acute Toxic Class Method), or
OECD Guideline 425 (Up-and-Down Procedure). These methods involve administering a
single dose of the substance to animals (usually rats) and observing them for a defined
period (typically 14 days) for signs of toxicity and mortality.[13]

Dermal Irritation/Corrosion: The potential for skin irritation is assessed using OECD
Guideline 404.[5][14] This test involves applying the substance to the skin of a test animal
(usually a rabbit) and observing for erythema and edema over a period of time.[5] A tiered,
weight-of-the-evidence approach, including in vitro data, is recommended to reduce animal
use.[14]

Eye Irritation/Corrosion:OECD Guideline 405 is the standard method for assessing eye
irritation.[2][3][7] A single dose of the substance is applied to the eye of an animal (typically a
rabbit), and the cornea, iris, and conjunctiva are examined for lesions at specific intervals.[2]
The use of analgesics and anesthetics is recommended to minimize animal distress.[2]

Skin Sensitization: The potential to cause skin sensitization (allergic contact dermatitis) is
evaluated using methods such as the OECD Guideline 406 (Guinea Pig Maximisation Test)
or OECD Guideline 429 (Local Lymph Node Assay).[1][15]

Ecotoxicological Testing

Ready Biodegradability: The biodegradability of isodecanol is assessed using one of the six
methods described in OECD Guideline 301.[16][17][18] These tests measure the removal of
dissolved organic carbon, CO2 production, or oxygen uptake over a 28-day period.[18] To be
classified as "readily biodegradable,” a substance must meet specific degradation
percentages within a 10-day window.[17]

Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the

regulatory assessment of isodecanol.
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Caption: Decision logic for GHS classification of skin and eye irritation.
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Tiered Toxicity Testing Workflow (OECD Approach)
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Caption: A generalized workflow for tiered toxicity testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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